Cas no 702638-03-7 (3-(3-Aminophenyl)imidazolidine-2,4-dione)

• Product Name: 3-(3-Aminophenyl)imidazolidine-2,4-dione
• CAS No: 702638-03-7
• MF: C₉H₉N₃O₂
• MW: 191.186661481857
• MDL: MFCD09812065
• CID: 1005074
• PubChem ID: 329776756
• Update Time: 2025-05-21

3-(3-Aminophenyl)imidazolidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 3-(3-Aminophenyl)imidazolidine-2,4-dione
• 3-(3-aminophenyl)-2,4-Imidazolidinedione
• 3-(3-aminophenyl)-1,3-diazolidine-2,4-dione
• AC1Q51G4
• BBL003603
• CTK5D2128
• MolPort-004-326-029
• SBB071693
• SureCN3868423
• XIUYXOWPYURVSI-UHFFFAOYSA-N
• DTXSID00640703
• CS-0247573
• VS-01375
• FT-0733816
• EN300-36905
• AB00999509-01
• SCHEMBL3868423
• 3-(3-Aminophenyl)-2,4-imidazolidinedione, AldrichCPR
• Z316122366
• MFCD09812065
• AKOS000163717
• 702638-03-7
• DA-25290
• STK895070
• G30817
• ALBB-023618
• 2,4-Imidazolidinedione, 3-(3-aminophenyl)-

• MDL： MFCD09812065
• Inchi： 1S/C9H9N3O2/c10-6-2-1-3-7(4-6)12-8(13)5-11-9(12)14/h1-4H,5,10H2,(H,11,14)
• InChI Key： XIUYXOWPYURVSI-UHFFFAOYSA-N
• SMILES： O=C1CNC(N1C1C=CC=C(C=1)N)=O

Computed Properties

• Exact Mass: 191.069476538g/mol
• Monoisotopic Mass: 191.069476538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 75.4Ų

Experimental Properties

• Density: 1.413
• Refractive Index: 1.655

3-(3-Aminophenyl)imidazolidine-2,4-dione Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Imidazolidinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Imidazolidines Imidazolidinones

Additional information on 3-(3-Aminophenyl)imidazolidine-2,4-dione

3-(3-Aminophenyl)Imidazolidine-2,4-Dione: A Comprehensive Overview

3-(3-Aminophenyl)Imidazolidine-2,4-Dione, also known by its CAS number CAS No. 702638-03-7, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule belongs to the class of imidazolidinediones, which are known for their versatile applications in drug design and synthesis. The compound's structure features a central imidazolidine ring system with a 2,4-dione functionality and a 3-amino phenyl substituent, making it a unique scaffold for various chemical modifications and biological studies.

The synthesis of 3-(3-Aminophenyl)Imidazolidine-2,4-Dione has been extensively explored in recent years. Researchers have developed efficient methods to construct this molecule, often employing multi-component reactions or stepwise synthetic approaches. These methods not only enhance the yield but also improve the purity of the final product, which is crucial for its application in advanced biological assays. The compound's synthesis has been optimized to meet the demands of high-throughput screening in drug discovery pipelines.

One of the most promising applications of CAS No. 702638-03-7 lies in its potential as a pharmacophore model for designing bioactive molecules. The imidazolidine ring system is known to exhibit significant interactions with various biological targets, including enzymes and receptors. Recent studies have demonstrated that this compound can act as a template for the development of inhibitors against key enzymes involved in neurodegenerative diseases such as Alzheimer's and Parkinson's. Its ability to modulate these targets makes it a valuable tool in the quest for novel therapeutic agents.

In addition to its role in drug design, 3-(3-Aminophenyl)Imidazolidine-2,4-Dione has shown potential in materials science. The compound's structural flexibility allows it to form stable complexes with metal ions, making it a candidate for the development of coordination polymers and metal-organic frameworks (MOFs). These materials have applications in gas storage, catalysis, and sensing technologies. Recent research has highlighted the compound's ability to form MOFs with high surface area and porosity, which could revolutionize energy storage solutions.

The biological evaluation of CAS No. 702638-03-7 has revealed its anti-inflammatory and antioxidant properties. Studies conducted on cellular models have shown that this compound can effectively reduce inflammation by inhibiting pro-inflammatory cytokines such as TNF-alpha and IL-6. Furthermore, its antioxidant activity has been attributed to its ability to scavenge free radicals and mitigate oxidative stress, which are key factors in chronic diseases like cancer and cardiovascular disorders.

The pharmacokinetic profile of 3-(3-Aminophenyl)Imidazolidine-2,4-Dione has also been investigated to assess its suitability as an orally bioavailable drug candidate. Preclinical studies indicate that the compound exhibits moderate absorption and distribution properties, with reasonable stability in physiological conditions. These findings suggest that further optimization could enhance its pharmacokinetic performance, making it a viable option for systemic administration.

In conclusion, CAS No. 702638-03-7, or 3-(3-Aminophenyl)Imidazolidine-2,4-Dione, stands at the intersection of chemistry and biology as a versatile molecule with diverse applications. Its role as a scaffold for drug design, its potential in materials science, and its promising biological activities underscore its importance in contemporary research. As advancements continue to be made in synthetic methodologies and biological evaluations, this compound is poised to contribute significantly to both academic and industrial endeavors.